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Compound of Interest

Compound Name: 3-(Cyclopentylamino)propionitrile

Cat. No.: B086361

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block for Complex
Molecules

In the landscape of contemporary organic synthesis, the strategic incorporation of unique
structural motifs is paramount in the design and construction of novel molecular architectures,
particularly within the realm of medicinal chemistry. 3-(Cyclopentylamino)propionitrile, a
secondary aminonitrile, has emerged as a valuable synthon, offering a unique combination of a
flexible cyclopentyl group and a reactive propionitrile moiety. This application note provides a
comprehensive overview of the synthesis and potential applications of this versatile building
block, with a particular focus on its role as a key intermediate in the synthesis of targeted
therapeutics such as Janus kinase (JAK) inhibitors.

Physicochemical Properties

A clear understanding of the physical and chemical properties of 3-
(Cyclopentylamino)propionitrile is essential for its effective use in synthesis.
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Property Value

CAS Number 1074-63-1

Molecular Formula CsH1aN2

Molecular Weight 138.21 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point 265.8 °C at 760 mmHg

Purity Typically >98%

Synthetic Pathways to 3-
(Cyclopentylamino)propionitrile

While not extensively documented as a final product in many synthetic routes, a plausible and
efficient synthesis of 3-(Cyclopentylamino)propionitrile can be devised based on established
methodologies for the preparation of related -aminonitriles. A highly effective approach
involves the reductive amination of a (3-ketonitrile precursor, 3-cyclopentyl-3-oxopropionitrile.
This precursor is accessible through the condensation of cyclopentyl methyl formate and
acetonitrile[1][2].

Workflow for the Synthesis of 3-
(Cyclopentylamino)propionitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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